Benzamide, N-(3R)-1-azabicyclo[2.2.2]oct-3-yl-4-chloro-
Benzamide, N-(3R)-1-azabicyclo[2.2.2]oct-3-yl-4-chloro-
PNU 282987 is a potent agonist of α7-containing neuronal nicotinic acetylcholine receptors (nAChRs; Ki = 26 nM for the rat receptor). It has negligible activity against α1β1γδ and α3β4 nAChRs as well as a panel of monoamine, muscarinic, glutamate, and GABA receptors, except 5-HT3 (Ki = 930 nM). PNU 282987 evokes whole-cell currents from cultured rat hippocampal neurons and enhances GABAergic synaptic activity when applied to hippocampal slices.
Brand Name:
Vulcanchem
CAS No.:
711085-63-1
VCID:
VC0160764
InChI:
InChI=1S/C14H17ClN2O/c15-12-3-1-11(2-4-12)14(18)16-13-9-17-7-5-10(13)6-8-17/h1-4,10,13H,5-9H2,(H,16,18)/t13-/m0/s1
SMILES:
C1CN2CCC1C(C2)NC(=O)C3=CC=C(C=C3)Cl
Molecular Formula:
C14H17ClN2O
Molecular Weight:
264.75 g/mol
Benzamide, N-(3R)-1-azabicyclo[2.2.2]oct-3-yl-4-chloro-
CAS No.: 711085-63-1
Reference Standards
VCID: VC0160764
Molecular Formula: C14H17ClN2O
Molecular Weight: 264.75 g/mol
![Benzamide, N-(3R)-1-azabicyclo[2.2.2]oct-3-yl-4-chloro- - 711085-63-1](/images/no_structure.jpg)
| CAS No. | 711085-63-1 |
|---|---|
| Product Name | Benzamide, N-(3R)-1-azabicyclo[2.2.2]oct-3-yl-4-chloro- |
| Molecular Formula | C14H17ClN2O |
| Molecular Weight | 264.75 g/mol |
| IUPAC Name | N-[(3R)-1-azabicyclo[2.2.2]octan-3-yl]-4-chlorobenzamide |
| Standard InChI | InChI=1S/C14H17ClN2O/c15-12-3-1-11(2-4-12)14(18)16-13-9-17-7-5-10(13)6-8-17/h1-4,10,13H,5-9H2,(H,16,18)/t13-/m0/s1 |
| Standard InChIKey | WECKJONDRAUFDD-ZDUSSCGKSA-N |
| Isomeric SMILES | C1CN2CCC1[C@H](C2)NC(=O)C3=CC=C(C=C3)Cl |
| SMILES | C1CN2CCC1C(C2)NC(=O)C3=CC=C(C=C3)Cl |
| Canonical SMILES | C1CN2CCC1C(C2)NC(=O)C3=CC=C(C=C3)Cl |
| Description | PNU 282987 is a potent agonist of α7-containing neuronal nicotinic acetylcholine receptors (nAChRs; Ki = 26 nM for the rat receptor). It has negligible activity against α1β1γδ and α3β4 nAChRs as well as a panel of monoamine, muscarinic, glutamate, and GABA receptors, except 5-HT3 (Ki = 930 nM). PNU 282987 evokes whole-cell currents from cultured rat hippocampal neurons and enhances GABAergic synaptic activity when applied to hippocampal slices. |
| Synonyms | N-((3R)-1-Azabicyclo(2.2.2)oct-3-yl)-4-chlorobenzamide hydrochloride PNU 282987 PNU-282987 PNU282987 |
| Reference | 1.Bodnar, A.L.,Cortes-Burgos, L.A.,Cook, K.K., et al. Discovery and structure-activity relationship of quinuclidine benzamides as agonists of α7 nicotinic acetylcholine receptors. J. Med. Chem. 48(4), 905-908 (2005). |
| PubChem Compound | 9795278 |
| Last Modified | Nov 11 2021 |
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